Cas no 858269-05-3 (5-Pyrimidinecarboxylicacid, 1,2,3,4-tetrahydro-4-(4-hydroxyphenyl)-6-methyl-2-oxo-)

858269-05-3 structure
Product name:5-Pyrimidinecarboxylicacid, 1,2,3,4-tetrahydro-4-(4-hydroxyphenyl)-6-methyl-2-oxo-
5-Pyrimidinecarboxylicacid, 1,2,3,4-tetrahydro-4-(4-hydroxyphenyl)-6-methyl-2-oxo- Chemical and Physical Properties
Names and Identifiers
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- 5-Pyrimidinecarboxylicacid, 1,2,3,4-tetrahydro-4-(4-hydroxyphenyl)-6-methyl-2-oxo-
- 1,2,3,4-Tetrahydro-4-(p-hydroxyphenyl)-6-methyl-2-oxo-5-pyrimidinecarboxylic aci
- 1,2,3,4-Tetrahydro-4-(p-hydroxyphenyl)-6-methyl-2-oxo-5-pyrimidinecarboxylic acid
- 4-(4-hydroxyphenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylic acid
- DTXSID40703881
- FT-0745746
- 4-(4-hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
- 1,2,3,4-Tetrahydro-4-(p-hydroxyphenyl)-6-methyl-2-oxo-5-pyrimidinecarboxylicacid
- 4-(4-hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylicacid
- 4-(4-Hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylic acid
- 858269-05-3
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- Inchi: InChI=1S/C12H12N2O4/c1-6-9(11(16)17)10(14-12(18)13-6)7-2-4-8(15)5-3-7/h2-5,10,15H,1H3,(H,16,17)(H2,13,14,18)
- InChI Key: SRTSGNYXMLJXHW-UHFFFAOYSA-N
- SMILES: CC1=C(C(NC(=O)N1)C2=CC=C(C=C2)O)C(=O)O
Computed Properties
- Exact Mass: 248.08
- Monoisotopic Mass: 248.08
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 397
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 98.7A^2
- XLogP3: 0.3
Experimental Properties
- PSA: 102.15000
- LogP: 1.07350
5-Pyrimidinecarboxylicacid, 1,2,3,4-tetrahydro-4-(4-hydroxyphenyl)-6-methyl-2-oxo- Related Literature
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Chengqiang Wang,Haixia Xu,Chun Liu,Ziyue Peng,Ruoxing Min,Jianjun Li,Yanglei Jin,Yihan Wang,Zhihao Li,Lixin Zhu Biomater. Sci., 2021,9, 3005-3018
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2. Capsule clusters fabricated by polymerization based on capsule-in-water-in-oil Pickering emulsions†Yu Yang,Yin Ning,Chaoyang Wang,Zhen Tong Polym. Chem., 2013,4, 5407-5415
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Jagadeesh Kalepu,Parthasarathy Gandeepan,Lutz Ackermann,Lukasz T. Pilarski Chem. Sci., 2018,9, 4203-4216
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Mireia Fernandez Ocaña,Hendrik Neubert,Anna Przyborowska,Richard Parker,Peter Bramley,John Halket,Raj Patel Analyst, 2004,129, 111-115
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Guangchen Li,Tongliang Zhou,Albert Poater,Luigi Cavallo,Steven P. Nolan,Michal Szostak Catal. Sci. Technol., 2020,10, 710-716
858269-05-3 (5-Pyrimidinecarboxylicacid, 1,2,3,4-tetrahydro-4-(4-hydroxyphenyl)-6-methyl-2-oxo-) Related Products
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